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Compound of Interest

Compound Name: Flavesone

Cat. No.: B1254376

Flavesone, a naturally derived 3-triketone, has garnered significant interest within the scientific
community for its potential applications, notably as a biopesticide. This technical guide provides
an in-depth summary of its chemical identity, physicochemical properties, and available
experimental data, tailored for researchers, scientists, and professionals in drug development.

Core Chemical Identity

Flavesone is chemically identified as 2,2,4,4-tetramethyl-6-(2-methylpropanoyl)cyclohexane-
1,3,5-trione.[1][2] It is a compound found in various plants, including Hypericum japonicum,
Leptospermum scoparium (Manuka), and Leptospermum polygalifolium.[1]

Chemical Identifiers

A comprehensive list of chemical identifiers for flavesone is provided below, facilitating its
unambiguous identification in databases and literature.
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Identifier Value

CAS Number 22595-45-5[1][2][3][4][5]
Molecular Formula C14H2004[1][2][3][4][6][7]
IUPAC Name 2,2,4,4-tetramethyl-6-(2-

methylpropanoyl)cyclohexane-1,3,5-trione[1][2]

InChl=1S/C14H2004/c1-7(2)9(15)8-

InChl 10(16)13(3,4)12(18)14(5,6)11(8)17/h7-8H,1-
6H3[1][2][7]

InChiKey ZEOCEPNBYPGWGS-UHFFFAOYSA-N[1][2][7]
CC(C)C(=0)C1C(=0)C(C(=0)C(C1=0)(C)C

SMILES (C)C(=0)C1C(=0)C(C(=0)C( )(C)C)
(C)CL3II7]

PubChem CID 15800949[1]
6-Isobutyryl-2,2,4,4-tetramethylcyclohexane-

Synonyms

1,3,5-trione[1][2][3]

Physicochemical Properties

The fundamental physicochemical properties of flavesone are summarized in the following

table.
Property Value
Molecular Weight 252.31 g/mol [2][31[4]1[7]
Boiling Point (estimated) 392.9°C[2]
Water Solubility (estimated) 2.242 mg/L at 25°CJ[2]
XLogP3-AA 2.7[3]

Experimental Data and Protocols

While detailed experimental protocols for specific signaling pathway studies are not extensively
available in the public domain, information regarding its biopesticidal activity and synthesis is
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accessible.

Biopesticidal Efficacy

Flavesone has demonstrated significant potential as a biopesticide for the protection of stored
grains.[2] Research has shown its effectiveness in controlling major pests of stored products,
such as the lesser grain borer (Rhyzopertha dominica), in wheat.[2] Notably, when applied to
wheat, flavesone has shown long-lasting efficacy, protecting the grain from susceptible insect
strains for up to 13 months.[2] This offers a promising alternative to conventional insecticides
like organophosphates and pyrethroids, especially in the context of growing resistance.[2]

Synthesis and Derivatization

General Synthetic Approach: A general method for synthesizing flavesone and related [3-
triketones involves the acylation of phloroglucinol.[2] In the case of flavesone, 2-
methylpropanoic acid is used to introduce the isobutyryl side chain.[2] This reaction is typically
carried out in the presence of a Lewis acid catalyst, such as aluminum chloride, and a
dehydrating agent like phosphorus oxychloride.[2]

Semi-Synthetic Derivatization: As a naturally occurring compound that can be isolated from
plant essential oils, flavesone serves as a starting material for the synthesis of new
derivatives.[2] The chemical modification of natural flavesone can target its functional groups,
such as the hydroxyl group of its enol tautomer, to create novel compounds with potentially
enhanced biological activities.[2]

Logical Workflow for Flavesone Synthesis

The following diagram illustrates a generalized workflow for the chemical synthesis of
flavesone, starting from precursor metabolites.
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Caption: Generalized synthetic pathway of flavesone.

Due to the nature of flavesone as a biopesticide primarily studied for its insecticidal properties,
detailed information on its interaction with specific signaling pathways in mammalian or
microbial systems is not yet well-documented in publicly available literature. Further research is
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required to elucidate its precise mechanism of action and potential interactions with cellular
signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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